Potassium cyanide-13C,15N
Overview
Description
Potassium cyanide-13C,15N is a labelled analogue of Potassium Cyanide . It is widely used in organic synthesis for the preparation of nitriles and carboxylic acids, particularly in the von Richter reaction . It is known for its exceptional degree of isotopic purity .
Synthesis Analysis
Potassium cyanide-13C,15N is produced by treating hydrogen cyanide with an aqueous solution of potassium hydroxide, followed by evaporation of the solution in a vacuum .Molecular Structure Analysis
The molecular formula of Potassium cyanide-13C,15N is K13C15N . The molecular weight is 67.10 .Chemical Reactions Analysis
Potassium cyanide-13C,15N is used in organic synthesis for the preparation of nitriles and carboxylic acids, particularly in the von Richter reaction . It is also used in the study of the structures and chemical transformations of nitrogen heterocycles .Physical And Chemical Properties Analysis
Potassium cyanide-13C,15N has a molecular weight of 67.10 . It has a melting point of >300 °C .Scientific Research Applications
Organic Synthesis
Potassium cyanide-13C,15N is frequently used in organic synthesis . It plays a crucial role in the preparation of nitriles, carboxylic acids, and hydantoins . These compounds are fundamental in the synthesis of a wide range of organic materials, including pharmaceuticals, dyes, and polymers.
Isotope Labeling
The isotopic labels (13C and 15N) in Potassium cyanide-13C,15N make it valuable for isotope labeling studies . Isotope labeling is a technique used to track the passage of an isotope, in this case, 13C or 15N, through a reaction or metabolic pathway. This can provide valuable insights into the mechanisms of chemical reactions and biological processes.
NMR Spectroscopy
Potassium cyanide-13C,15N can be used in nuclear magnetic resonance (NMR) spectroscopy . The 13C and 15N isotopes are NMR active, meaning they respond to the magnetic field in an NMR spectrometer. This allows researchers to study the structure and dynamics of cyanide-containing compounds at the atomic level.
Mass Spectrometry
The isotopic labels in Potassium cyanide-13C,15N can also be used in mass spectrometry . The distinct mass shift (M+2) caused by the 13C and 15N isotopes allows researchers to distinguish labeled compounds from unlabeled ones, which can be particularly useful in complex mixtures.
Environmental Studies
Potassium cyanide-13C,15N could potentially be used in environmental studies to track the fate of cyanide in the environment. For example, it could be used to study how cyanide is taken up and metabolized by plants.
Toxicology Studies
Given its toxicity, Potassium cyanide-13C,15N could be used in toxicology studies to understand the mechanisms of cyanide poisoning . The isotopic labels could help track the distribution and metabolism of cyanide in the body.
Safety And Hazards
Potassium cyanide-13C,15N is highly toxic. It may be corrosive to metals, fatal if swallowed, in contact with skin or if inhaled, and causes severe skin burns and eye damage . It also causes damage to organs (heart, testis, brain) through oral exposure, and to the thyroid gland through prolonged or repeated exposure (Dermal, Inhalation, oral) . It is very toxic to aquatic life with long lasting effects .
properties
IUPAC Name |
potassium;(15N)azanylidyne(113C)methane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CN.K/c1-2;/q-1;+1/i1+1,2+1; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NNFCIKHAZHQZJG-AWQJXPNKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[C-]#N.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[13C-]#[15N].[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CKN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60462882 |
Source
|
| Record name | Potassium cyanide-13C,15N | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60462882 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
67.1018 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium cyanide-13C,15N | |
CAS RN |
74889-51-3 |
Source
|
| Record name | Potassium cyanide-13C,15N | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60462882 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 74889-51-3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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